Cas no 577786-96-0 (2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product name: 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 577786-96-0
• MDL: MFCD00245556
• CID: 4655399

2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione

• MDL： MFCD00245556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione

Introduction to 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS No. 577786-96-0)

2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione, also known by its CAS number 577786-96-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indenones and features a unique structural arrangement that includes a furan ring and a piperazine moiety. The intricate structure of this compound makes it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione is characterized by a central indenone core, which is substituted with an ethylidene group. The ethylidene group is further functionalized with a piperazine ring that is itself substituted with a furan carbonyl moiety. This combination of functional groups imparts unique physicochemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione in various biological contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione has also shown promise in modulating cellular signaling pathways. A study conducted at the University of California, Los Angeles (UCLA) investigated the effects of this compound on signaling pathways involved in cancer cell proliferation. The results indicated that the compound can selectively inhibit certain signaling cascades, leading to reduced cell growth and increased apoptosis in cancer cells. These findings suggest that 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione may have potential as an anticancer agent.

The pharmacokinetic properties of 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione have also been studied to assess its suitability for therapeutic applications. Research published in the Bioorganic & Medicinal Chemistry Letters evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. The study found that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further development as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have shown that 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione has low cytotoxicity at therapeutic concentrations. A comprehensive toxicity assessment conducted by researchers at Harvard University revealed that the compound does not exhibit significant cytotoxic effects on normal human cells at concentrations up to 50 μM. This finding is crucial for its potential use in clinical settings.

The synthesis of 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione has been optimized through various synthetic routes to improve yield and purity. One efficient method involves the condensation of 3-acetylindanone with 4-(furan-2-carbonyl)piperazine followed by cyclization under appropriate conditions. This synthetic strategy has been validated by multiple research groups and has been shown to produce high yields of the target compound with minimal side products.

The potential applications of 2-{1-[4-(furan-2-carbonyl)piperazin-1-yl]ethylidene}-2,3-dihydro-1H-indene-1,3-dione extend beyond its use as a direct therapeutic agent. The compound can also serve as a valuable tool for studying biological processes and validating therapeutic targets. For example, researchers at the National Institutes of Health (NIH) have used this compound as a probe to investigate the role of specific enzymes in cellular signaling pathways. The insights gained from these studies can inform the development of new drugs and therapies.

In conclusion, 2-{1-[4-(furan-2-carbonyl)piperazin-1-y l]ethylidene}-2 , 3 - dihydro - ₁ H - inden e - ₁ , ₃ - dione (CAS No . ₅₇₇₇₈₆ - ₉₆ - ₀) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. Ongoing research continues to uncover new aspects of its properties and applications, contributing to advancements in both basic science and clinical medicine.